2-Benzoylaminothiazole-5-carboxylic acid methyl ester

• Molecular Formula: C12H10N2O3S
• Molecular Weight: 262.29 g/mol
• IUPAC Name: methyl 2-benzamido-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C12H10N2O3S/c1-17-11(16)9-7-13-12(18-9)14-10(15)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14,15)
• InChI Key: ZKHWRJUHPYWACW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(S1)NC(=O)C2=CC=CC=C2

Description

2-Benzoylaminothiazole-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H10N2O3S and its molecular weight is 262.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Benzoyl chloride (0.44 g, 0.37 mL) was added to a mixture of 2-aminothiazole-5-carboxylic acid methyl ester (0.50 g, 3.16 mmol), 4-dimethylaminopyridine (0.050 g, 0.41 mmol) and pyridine (2.5 mL, 31.60 mmol) in N,N-dimethylformamide (20 mL) at ambient temperature. The reaction mixture was stirred at ambient temperature for 12 h, and concentrated in vacuo. The residue was purified by column chromatography to yield 2-benzoylaminothiazole-5-carboxylic acid methyl ester in 78% yield (0.654 g); MS (ES+) m/z 263.2 (M+1).

Synthesis routes and methods II

Procedure details